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Compound of Interest

2-Amino-N-(3,5-
Compound Name:
dimethoxyphenyl)acetamide

CAS No.: 1017029-28-5

Cat. No.: B3199652

Get Quote

Introduction & Analyte Profile

2-Amino-N-(3,5-dimethoxyphenyl)acetamide is a structural hybrid comprising a glycine
moiety amidated to a 3,5-dimethoxyaniline core. It serves as a specialized building block in
medicinal chemistry, particularly in the synthesis of kinase inhibitors and peptidomimetics.

Accurate quantification is critical due to its dual nature:

e As a Raw Material: Purity assessment is required to prevent side-reactions during peptide
coupling.

e As an Impurity: Unreacted anilides in final drug substances are potential genotoxic alerts
requiring trace-level monitoring.

Physicochemical Profile for Method Design
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Property Value (Predicted/Exp) Analytical Implication
Primary amine causes peak
Structure N ]
tailing on silanols.
Mobile phase pH must be <
) ] ) 6.0 (protonated) or > 10.0
pKa (Basic) ~8.1 (Primary Amine)

(neutral) to ensure retention

stability.

Moderately polar; suitable for
LogP ~0.9-1.2 Reversed-Phase (C18) but

requires low organic start.

The dimethoxy-benzene ring
UV Max ~210 nm, ~254 nm ) )
provides strong UV absorption.

Analytical Workflow Strategy

The following logic gate determines the appropriate protocol based on your sensitivity
requirements.

Start: Define Analytical Goal

Required Sensitivity?

Assay/Purity \Impurity/PK

High Concentration Trace Level
(> 0.1 mg/mL) (<1 pg/mL)
Raw Material Assay Impurity/Bioanalysis

Protocol A: HPLC-UV Protocol B: LC-MS/MS

Robust, Cost-Effective High Specificity
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Figure 1: Decision matrix for selecting the appropriate analytical methodology.

Protocol A: HPLC-UV (Purity & Assay)

Target: Routine Quality Control (QC) and synthesis monitoring.

Chromatographic Conditions

e Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/Waters Alliance).

e Column: C18 End-capped, 150 x 4.6 mm, 3.5 um (Recommended: Waters XBridge BEH C18
or Agilent Zorbax Eclipse Plus).

o Why? End-capping reduces interaction between the primary amine and residual silanols,
preventing peak tailing.

» Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.
o Mechanism:[1][2] TFA (pH ~2) ensures the amine (pKa ~8.1) is fully protonated (
). It also acts as an ion-pairing agent to improve retention and shape.
e Mobile Phase B: Acetonitrile (ACN).
e Flow Rate: 1.0 mL/min.
e Column Temp: 30°C.
e Detection: 254 nm (Primary), 210 nm (Secondary for impurity profiling).

e Injection Volume: 10 pL.

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 o5 . Equilibrate (retain
polar amine)

2.0 95 5 Isocratic Hold

12.0 40 60 Linear Gradient

15.0 5 95 Wash

17.0 5 95 Hold Wash

17.1 95 5 Re-equilibration

22.0 95 5 End

Standard Preparation

e Stock Solution (1 mg/mL): Weigh 10 mg of analyte into a 10 mL volumetric flask. Dissolve in
50:50 Water:ACN. Sonicate for 5 mins.

e Working Standard (0.1 mg/mL): Dilute 1 mL of Stock into 9 mL of Mobile Phase A.
System Suitability Criteria (Self-Validation)
Before running samples, the system must pass these checks:
 Tailing Factor (
):
(Critical for amines).
e Precision (RSD):
for 6 replicate injections (nN=6).

e Resolution (
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between the main peak and nearest impurity.

Protocol B: LC-MS/MS (Trace Analysis)

Target: Genotoxic impurity screening or pharmacokinetic (PK) studies.

Mass Spectrometry Parameters

e Source: Electrospray lonization (ESI), Positive Mode.

o Why? The primary amine is easily protonated

e Scan Type: Multiple Reaction Monitoring (MRM).
e Precursor lon: m/z 211.1
(Calc MW: 210.23).

MRM Transitions (Optimization Required):

Transition Collision Energy (eV) Purpose

| 211.1

154.1 | 15 - 20 | Quantifier (Loss of Glycine moiety
)| 211.1

139.1 | 25 - 30 | Qualifier (Demethylation/Fragmentation of dimethoxybenzene) |

LC Conditions (MS-Compatible)

e Column: C18, 50 x 2.1 mm, 1.7 um (UHPLC).
e Mobile Phase A: 0.1% Formic Acid in Water (Do NOT use TFA, it suppresses MS signal).

o Mobile Phase B: 0.1% Formic Acid in Methanol.
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o Gradient: Fast gradient (5% to 95% B in 3 minutes).

Method Validation (ICH Q2 Guidelines)

To ensure scientific integrity, the method must be validated against the following parameters.

Linearity
R2>0.999
Range: 80-120%

Accuracy
Spike Recovery
98.0 - 102.0%

Method Validation

Precision
Repeatability
RSD < 1.0%

Sensitivity
LOD (S/N=3)
LOQ (S/N=10)

Click to download full resolution via product page

Figure 2: Key validation parameters derived from ICH Q2(R1).

Specific Validation Steps

e Linearity: Prepare 5 concentrations (e.g., 50, 75, 100, 125, 150 pg/mL). Plot Area vs.
Concentration.

e Accuracy: Spike the analyte into a placebo matrix (if available) or solvent at 3 levels.
Calculate % Recovery.

e Robustness: Deliberately vary Flow Rate (

mL/min) and Column Temp (
C). Ensure Resolution

iS maintained.
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Troubleshooting & Expert Insights

Issue: Peak Tailing (> 1.5)
o Cause: Interaction of the free amine with silanol groups on the column silica support.

e Solution: Increase buffer strength (e.g., add 10mM Ammonium Formate) or switch to a "High
pH" stable column (e.g., Waters XBridge) and run at pH 10. At pH 10, the amine is neutral
and interacts purely via hydrophobic mechanisms, often yielding sharper peaks.

Issue: Carryover in LC-MS

o Cause: The amine sticking to the injector needle.

e Solution: Use a needle wash of 50:50 Methanol:Water + 0.1% Formic Acid.
Issue: Split Peaks

o Cause: Sample solvent is stronger than the mobile phase (e.g., dissolving pure sample in
100% ACN).

o Solution: Always dissolve the sample in the starting mobile phase (95% Water).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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